Isoretuline
Isoretuline
Brand Name:
Vulcanchem
CAS No.:
10388-62-2
VCID:
VC20993465
InChI:
InChI=1S/C21H26N2O2/c1-3-14-11-22-9-8-21-17-6-4-5-7-18(17)23(13(2)25)20(21)16(12-24)15(14)10-19(21)22/h3-7,15-16,19-20,24H,8-12H2,1-2H3/t15-,16+,19-,20-,21?/m0/s1
SMILES:
CC=C1CN2CCC34C2CC1C(C3N(C5=CC=CC=C45)C(=O)C)CO
Molecular Formula:
C21H26N2O2
Molecular Weight:
338.4 g/mol
Isoretuline
CAS No.: 10388-62-2
Cat. No.: VC20993465
Molecular Formula: C21H26N2O2
Molecular Weight: 338.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 10388-62-2 |
|---|---|
| Molecular Formula | C21H26N2O2 |
| Molecular Weight | 338.4 g/mol |
| IUPAC Name | 1-[(9S,10R,11R,17S)-12-ethylidene-10-(hydroxymethyl)-8,14-diazapentacyclo[9.5.2.01,9.02,7.014,17]octadeca-2,4,6-trien-8-yl]ethanone |
| Standard InChI | InChI=1S/C21H26N2O2/c1-3-14-11-22-9-8-21-17-6-4-5-7-18(17)23(13(2)25)20(21)16(12-24)15(14)10-19(21)22/h3-7,15-16,19-20,24H,8-12H2,1-2H3/t15-,16+,19-,20-,21?/m0/s1 |
| Standard InChI Key | IJTKEUDLEABZCZ-CLRGLAINSA-N |
| Isomeric SMILES | CC=C1CN2CCC34[C@@H]2C[C@@H]1[C@H]([C@@H]3N(C5=CC=CC=C45)C(=O)C)CO |
| SMILES | CC=C1CN2CCC34C2CC1C(C3N(C5=CC=CC=C45)C(=O)C)CO |
| Canonical SMILES | CC=C1CN2CCC34C2CC1C(C3N(C5=CC=CC=C45)C(=O)C)CO |
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